Cas no 120046-86-8 (1H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-)

• Product Name: 1H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-
• CAS No: 120046-86-8
• MF: C₁₂H₉ClIN₅
• MW: 385.590832471848
• MDL: MFCD34603404
• CID: 1210162
• PubChem ID: 10317949
• Update Time: 2025-04-20

1H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-
• 2-chloro-N-6-(3-iodobenzyl)adenine
• 2-chloro-N-[(3-iodophenyl)methyl]-7H-purin-6-amine
• 120046-86-8
• 9H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-
• 2-chloro-N6 -(3-iodobenzyl)adenine
• 2-chloro-N-(3-iodobenzyl)-7H-purin-6-amine
• N6 -(3-iodobenzyl)-2-chloroadenine
• 2-Chloro-N-(3-iodobenzyl)-9H-purin-6-amine
• 2-chloro-n6-(3-iodobenzyl)adenine
• SY300122
• A892341
• DB-211212
• SCHEMBL7075104
• PWCGDHWMZCMDMK-UHFFFAOYSA-N

• MDL： MFCD34603404
• Inchi： 1S/C12H9ClIN5/c13-12-18-10(9-11(19-12)17-6-16-9)15-5-7-2-1-3-8(14)4-7/h1-4,6H,5H2,(H2,15,16,17,18,19)
• InChI Key： PWCGDHWMZCMDMK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNC1=C2C(=NC(=N1)Cl)N=CN2

Computed Properties

• Exact Mass: 384.95912g/mol
• Monoisotopic Mass: 384.95912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.5Ų